Cas no 2580217-50-9 (7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid)

7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid is a structurally unique bicyclic compound featuring a rigid tricyclic framework with a benzyloxycarbonyl (Cbz) protected amine and a carboxylic acid functional group. Its constrained geometry enhances stereochemical control, making it valuable in peptide synthesis and medicinal chemistry applications. The Cbz group provides selective deprotection capabilities, while the carboxylic acid moiety allows for further derivatization. This compound is particularly useful in the design of conformationally restricted analogs for drug discovery, offering improved binding affinity and metabolic stability. Its high purity and well-defined structure make it a reliable intermediate for research in organic synthesis and pharmaceutical development.
7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid structure
2580217-50-9 structure
Product Name:7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
CAS No:2580217-50-9
MF:C16H17NO4
MW:287.310484647751
CID:5891896
PubChem ID:165892652
Update Time:2025-10-30

7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2580217-50-9
    • EN300-27726544
    • 7-{[(benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
    • 7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
    • Inchi: 1S/C16H17NO4/c18-14(19)16-11-6-10(7-12(11)16)13(16)17-15(20)21-8-9-4-2-1-3-5-9/h1-5,10-13H,6-8H2,(H,17,20)(H,18,19)
    • InChI Key: FBZGYXYVKWXPCC-UHFFFAOYSA-N
    • SMILES: OC(C12C(C3CC1C2C3)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 287.11575802g/mol
  • Monoisotopic Mass: 287.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 75.6Ų

7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid Pricemore >>

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Additional information on 7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid

Introduction to 7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic Acid (CAS No. 2580217-50-9)

7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid (CAS No. 2580217-50-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tricyclic compounds and features a benzyl carbamate group attached to an amino functionality, making it a valuable candidate for various biochemical and pharmacological studies.

The structure of 7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid is characterized by a tricyclic framework with a bridged ring system, which imparts rigidity and conformational stability to the molecule. The presence of the carboxylic acid group at the C-1 position and the benzyl carbamate group at the C-7 position provides multiple functional handles for chemical modifications and derivatization, enabling researchers to explore a wide range of biological activities.

Recent research has highlighted the potential of 7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits promising anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid has also been investigated for its antimicrobial potential. Research has demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a promising lead for the development of novel antibiotics to combat multidrug-resistant pathogens.

The pharmacokinetic properties of 7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its successful translation into clinical applications. The compound's high solubility and stability in physiological conditions contribute to its suitability for oral administration and sustained release formulations.

One of the key challenges in the development of new therapeutic agents is ensuring their safety and efficacy in clinical settings. To address this, extensive toxicological studies have been conducted on 7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid to evaluate its potential side effects and toxicity profiles. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity in vitro or in vivo models.

Furthermore, 7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid has been evaluated for its pharmacodynamic effects in various disease models. In animal models of inflammation and infection, the compound has demonstrated significant efficacy in reducing inflammatory markers and bacterial load, supporting its potential as a therapeutic agent.

The synthesis of 7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid involves a multi-step process that combines advanced organic synthesis techniques with modern catalytic methods. Key steps include the formation of the tricyclic core through ring-closing metathesis (RCM) reactions followed by functional group manipulations to introduce the desired substituents at specific positions.

In conclusion, 7-{[(Benzyloxy)carbonyl]amino}tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid (CAS No. 2580217-50-9) represents a promising compound with diverse biological activities and favorable pharmacological properties. Its unique structural features and versatile functional groups make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.

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